BackgroundDairy products have been used for centuries and were generally believed to be healthy. Recently, dairy products have been implicated in the rise of non-communicable diseases especially new onset type 2 diabetes (T2D). However, the available data have been inconsistent.ObjectiveTo perform a systematic review and meta-analysis of all the available prospective studies on the effect of dairy products with incident (new onset) T2D.MethodsA total of 3009 articles were retrieved from PubMed, Scopus, Medline and Science Direct from January 2000 to March 2022 from which 27 prospective cohort studies were included. We classified dairy products as ‘total dairy’ and ‘total milk’ and further stratified them based on their fat content and fermentation. A subgroup analysis was conducted in people of Asian and Western ethnicity.ResultsGlobally, total dairy products [Relative risk (RR) − 0.14; 95% Confidence Interval (CI) − 0.23; − 0.05; I2 = 30%], total fermented dairy [RR − 0.08; 95% CI − 0.16; − 0.00; I2 = 41%], and plain yogurt [RR − 0.08; 95% CI − 0.15; − 0.01; I2 = 34%] were inversely associated with incident T2D. Other dairy products including low and high fat total dairy products, low and high fat milk and cheese had a neutral effect with no significant association with T2D. Subgroup analysis by ethnicity suggested similar findings with total dairy products and milk having protective effects on T2D among the Asian population while fermented dairy products were protective against T2D in western populations. Among the fermented dairy products, plain yogurt, in particular, showed protection against T2D across both ethnicities. Further, subgroup analysis by age showed that the consumption of high fat dairy predisposed younger adults to T2D.ConclusionTotal and fermented dairy products, particularly plain yogurt, are protective against new onset T2D while milk, cheese and other dairy products have a neutral effect with no effect on incident T2D.Study Registration NumberThis protocol was registered on the International Prospective Register of Systematic Reviews, PROSPERO (CRD42021249202).

Insect sociobiology is the research field that focusses on how and why some lineages of insects abandoned their solitary life styles to live in social groups. The simplest insect social groups are herds, groups of individuals that live together for a portion of their lives, sometimes cooperating with each other, and even helping to rear each other’s offspring. Figuring out the advantages and disadvantages of cooperation and group living is one of the primary research foci in insect sociobiology. Almost any student of animal behaviour or entomology has heard about eusocial insects, especially the best known eusocial insects, namely honeybees, ants, and termites that live in large colonies composed of one or a few queens and hundreds, thousands or even millions of workers. In eusocial societies, most eggs are laid by queens but the work of raising the brood that develop from those eggs, is done by workers. What many scientists and other enthusiasts of social insects do not realize, is that the original meaning of the term eusocial was different and that it was coined by a pioneering entomologist, Dr. Suzanne Batra, almost 60 years ago. Batra’s contributions to sociobiology were often overlooked, as happened to many women scientists of the time, but in recent years, her contributions to sociobiology have achieved increased and long overdue recognition.

Long-term space habitation for exploratory missions or colonization will involve significant health risks to astronauts living in enclosed habitats in altered gravity, for years at a time with no resupply from Earth [Taylor and Sommer (Int J Antimicrob Agents 26:183–187, 2005)]. Permanent bases on Mars, in deep space, and on the moons of Jupiter and Saturn may one day be established, putting space colonists far out of the reach of terrestrial material or medical aid. Microgravity, low oxygen levels and radiation exposure greatly increase cellular oxidative stress and mitochondrial dysfunction, bone and muscle loss, cancer risk, central nervous system dysfunction, and a whole host of other issues for which our Earth-based evolutionary lineage has not prepared humanity [Afshinnekoo et al. (Cell 183:1162–1184, 2020); Patel et al. (NPJ Microgravity 6:33, 2020)]. All of these issues, along with potential malnutrition and the psychological stress of confinement with a limited number of individuals [Oluwafemi et al. (Life Sci Space Res 28:26–31, 2021)], and without access to the natural world, inevitably will lead to decreased immune function, making astronauts more vulnerable to infection by secondary pathogens which normally operate as human commensals (not to mention primary pathogens that can infect healthy individuals). Although on Earth the shelf life of many medications including antibiotics is much longer than previously thought, these medications degrade much more rapidly in the high-radiation environment of space [Du et al. (AAPS J 13:299–308, 2011); Blue et al. (NPJ Microgravity 5:14, 2019)]. Astronauts on long-term missions, or colonists on other planets, will likely need to be able to manufacture life-saving drugs in situ. In particular, if unforeseen antimicrobial-resistant pathogens emerge in space habitats which are not treatable with current antibiotics, new antibiotics will need to be developed. This is one problem that cannot be solved entirely remotely, as the antibiotics must be tested against the pathogen in question. Most antibiotics used on Earth are natural products derived from microbes, or synthetic variants thereof; future space colonists will need to make use of the biodiversity of their space habitats and mine the ecological relationships between whatever microbial species they bring with them. Tools for antibiotic discovery must also be created or adapted for use in the space environment. Examples are methods for studying minimum inhibitory concentrations for different microbial interactions in space, and producing databases of the whole genome sequences of common isolates from space stations such as the International Space Station (ISS) for genome mining of biosynthetic gene clusters and potential mechanisms of antimicrobial resistance. Other technology needs are building space-hardy liquid chromatography-mass spectrometry (LC–MS) platforms to link to molecular networking tools, and designing provisions for fermentation, extraction and purification of antibiotic compounds, which must be developed long before a mission to Mars or beyond is planned in order to benchmark the processes. Whole genome sequencing and a full genetic inventory of microbes isolated from the ISS is already underway [Be et al. (Microbiome 5:81, 2017); Singh et al. (Microbiome 6:204, 2018); Checinska Sielaff et al. (Microbiome 7:50, 2019); Simpson et al. (Microbiol Resource Announc 10:e00751–e1721, 2021); Simpson et al. (Microbiol Resource Announc 10:e00751–e1721, 2021); Urbaniak et al. (Microbiome 10:1–19, 2022)], and soon isolated bacteria and fungi aboard the ISS may be sequenced in situ [Stahl-Rommel et al. (Genes 12:106, 2021)]. The process of novel bioactive compound prospecting in space will be difficult without the biodiversity of Earth, or all the many tools of a fully equipped lab in full gravity. However, there are many potential advantages as well, including the ease of purification and crystallization of protein compounds in microgravity [Borgstahl et al. (Perfect crystals: microgravity capillary counterdiffusion crystallization of human manganese superoxide dismutase for neutron crystallography, 2022); Martirosyan et al. (npj Microgravity 8:1–12, 2022)], the focus and attention of many scientific minds such an endeavor would bring in response to a space health problem, and the lack of a need to provide a business case which currently bottlenecks antibiotic discovery and production (Miethke et al. [Nat Rev Chem 5:726–749, 2021)]. A first step in this process is creating a framework for addressing the general ecology of a future space habitat microbiome—do unplanned consortia of microbes in microgravity form complex ecosystems capable of outcompeting pathogenic microbes? (Fig. 1) And further, can these microbial consortia be used for new drug discovery on space missions where resupply from Earth is not possible? Or will the biodiversity of such a habitat, mission or colony be low enough that a pre-planned selection of preserved microbes or extremely diverse environmental samples such as soils should be brought along?

Diabetic foot complications remain one of the most common and neglected complications of diabetes. With the increase in incidence of diabetes across South East Asia; especially India, we are staring at a problem which promises to blow up into a massive public health crisis unless all the stakeholders including the Government of India wakes up and takes the necessary initiatives to prepare the Health system to tackle the upcoming “TSUNAMI” of diabetic foot. The below article highlights the magnitude of problem that India faces along with the different ways in which it can be handled. It also talks about the different aspects of diabetic foot and the recent updates and the technology available in India. Even with the surge in technology and improving healthcare system; proper diabetic foot care still remains one of the most difficult services to obtain even in metropolitan cities across India.

Apiculture, in conjunction with agriculture, offers great scope for income generation through beekeeping. Pollinators provide pollination services that are crucial for enhancing crop productivity and sustaining ecosystem services. Honeybees are the important pollinators of various fruits, vegetables, oilseeds, pulses and fibre crops. In order to achieve sufficient pollination to improve productivity of crops, beekeeping industry needs encouragement. In addition to providing valuable products like honey, beeswax, nectar, pollen, propolis, royal jelly and other products, beekeeping helps to provide additional source of income and employment generation to rural masses. As per estimates only 10% of the existing potential for beekeeping has been utilized in the country and there is much untapped potential. India has a potential of over 200 million bee colonies as against 3.4 million colonies at present which can provide employment to over 6 million rural families. Organised honey collection using modern techniques can provide additional 120,000 tons of honey and 10,000 tons of beeswax from the forests. This can provide employment to 5 million tribal families. Increasing honeybee colonies shall not only increase production of bee products but aso will ensure sustainability of food production through enhanced agricultural and horticultural crop production. Beekeeping industry and its expansion faces several challenges which need to be addressed to make this industry more profitable.

The topic of extra-terrestrial habitats for humans is becoming more and more relevant with progress in space technology. For developing human colonies on moon or other planets, processes should be focussed around the utilisation of in situ resources so as to minimise the need of intra-terrestrial transportation of desired resources. Here we discuss how microbes can lend themselves to in situ resource utilisation on the moon and Mars.

Microorganisms are ubiquitous in nature and form complex community networks to survive in various environments. This community structure depends on numerous factors like nutrient availability, abiotic factors like temperature and pH as well as microbial composition. Categorising accessible biomes according to their habitats would help in understanding the complexity of the environment-specific communities. Owing to the recent improvements in sequencing facilities, researchers have started to explore diverse microbiomes rapidly and attempts have been made to study microbial crosstalk. However, different metagenomics sampling, preprocessing, and annotation methods make it difficult to compare multiple studies and hinder the recycling of data. Huge datasets originating from these experiments demand systematic computational methods to extract biological information beyond microbial compositions. Further exploration of microbial co-occurring patterns across the biomes could help us in designing cross-biome experiments. In this review, we catalogue databases with system-specific microbiomes, discussing publicly available common databases as well as specialised databases for a range of microbiomes. If the new datasets generated in the future could maintain at least biome-specific annotation, then researchers could use those contemporary tools for relevant and bias-free analysis of complex metagenomics data.

Diabetes and related metabolic non-communicable diseases (NCDs), such as hypertension and obesity, are no longer only a problem in affluent industrialized countries; prevalence rates are rapidly rising in developing nations like India as well. Given that diabetes is becoming increasingly prevalent in India on account of rapid urbanization and economic development, reliable epidemiological data are essential for estimating the effects and determinants of diabetes and facilitating the development of prevention and control methods. Though several regional studies exist, the marked heterogeneity between states and regions of India limits the generalizability of their results. The national Indian Council of Medical Research-India Diabetes (ICMR-INDIAB) study was designed and conducted to provide accurate and comprehensive state- and national-level data on the prevalence of diabetes and other metabolic NCDs in India. The ICMR-INDIAB study was conducted in all 30 states/union territories of India between 2008 and 2020. The study reports on the prevalence of various cardiometabolic disease risk factors such as diabetes, prediabetes, obesity, hypertension and dyslipidemia, assessment of knowledge of diabetes in the general population and those with known diabetes, achievement of diabetes treatment targets and the role of migration, diet and physical inactivity on diabetes. This study, the largest nationally representative population-based study conducted in India, thereby helps to estimate the burden of diabetes and other metabolic NCDs in a representative sample of adults living in both urban and rural India.

Type 1 diabetes is a complex, chronic disease in which the insulin-producing beta cells in the pancreas are sufficiently altered or impaired to result in requirement of exogenous insulin for survival. The development of type 1 diabetes is thought to be an autoimmune process, in which an environmental (unknown) trigger initiates a T cell-mediated immune response in genetically susceptible individuals. The presence of islet autoantibodies in the blood are signs of type 1 diabetes development, and risk of progressing to clinical type 1 diabetes is correlated with the presence of multiple islet autoantibodies. Currently, a “staging” model of type 1 diabetes proposes discrete components consisting of normal blood glucose but at least two islet autoantibodies (Stage 1), abnormal blood glucose with at least two islet autoantibodies (Stage 2), and clinical diagnosis (Stage 3). While these stages may, in fact, not be discrete and vary by individual, the format suggests important applications of precision medicine to diagnosis, prevention, prognosis, treatment and monitoring. In this paper, applications of precision medicine in type 1 diabetes are discussed, with both opportunities and barriers to global implementation highlighted. Several groups have implemented components of precision medicine, yet the integration of the necessary steps to achieve both short- and long-term solutions will need to involve researchers, patients, families, and healthcare providers to fully impact and reduce the burden of type 1 diabetes.

Several interesting facets of bee behaviour have fascinated the human mind since historical times. Prominent amongst them is their interaction with flowers, symbolising the mutualistic nature of this relationship. In their search for flowers, bees are known to fly far from a central place—the nest or the hive—and employ multiple sensory systems, in which visual cues, especially colour plays a critical role. A lot of what we know about the visual ecology of bees, comes from just two out of more than 20,000 bee species worldwide—the Western honeybee Apis mellifera and the buff-tailed bumblebee, Bombus terrestris. The tropics abound in bee diversity, yet woefully little is known about the behaviour and sensory ecology of tropical bees. Here, we summarise over a decade of our work on the colour preferences, colour learning and detection thresholds for colour stimuli in tropical Asian honeybees and stingless bee species. More such studies on the sensory ecology of tropical bees are essential to understand how floral traits, of which colour is salient, influences bee–flower interactions and how these interactions shaped the structure of tropical plant–pollinator networks.